3-Cyclopropyl-4-fluorobenzaldehyde molecular weight
3-Cyclopropyl-4-fluorobenzaldehyde molecular weight
An In-Depth Technical Guide to 3-Cyclopropyl-4-fluorobenzaldehyde: A Key Building Block in Modern Drug Discovery
Abstract
This technical guide provides a comprehensive overview of 3-Cyclopropyl-4-fluorobenzaldehyde, a heterocyclic aromatic aldehyde of significant interest to the pharmaceutical and life sciences industries. The strategic incorporation of a cyclopropyl ring and a fluorine atom onto the benzaldehyde scaffold imparts unique physicochemical properties that are highly desirable in modern drug design. This document details the compound's molecular characteristics, provides robust protocols for its synthesis and derivatization, and explores its applications as a versatile building block in medicinal chemistry. Authored for researchers, medicinal chemists, and drug development professionals, this guide synthesizes theoretical principles with practical, field-proven methodologies to facilitate the effective use of this valuable synthetic intermediate.
Introduction: The Strategic Value of a Multifunctional Scaffold
In the landscape of drug discovery, the design of small molecule therapeutics often hinges on the selection of building blocks that offer a confluence of desirable properties. 3-Cyclopropyl-4-fluorobenzaldehyde has emerged as a scaffold of considerable interest due to the synergistic contribution of its three key functional components: the cyclopropyl group, the fluorine substituent, and the benzaldehyde moiety.
-
The Cyclopropyl Ring: This small, strained carbocycle is not merely a passive linker. Its unique geometry and electronic properties offer several advantages in drug design. The cyclopropyl fragment can enhance metabolic stability by blocking sites susceptible to oxidative metabolism, increase potency through favorable interactions with protein targets, and improve membrane permeability.[1] Its rigid nature restricts the conformational freedom of a molecule, which can lead to a more favorable entropic profile upon binding to a receptor and increased selectivity.[1]
-
The Fluorine Atom: The strategic placement of fluorine is a cornerstone of modern medicinal chemistry. Its high electronegativity and small size can profoundly influence a molecule's properties. Fluorine substitution can enhance binding affinity to target proteins, improve metabolic stability by blocking P450-mediated oxidation, and modulate the acidity or basicity (pKa) of nearby functional groups.[2][3] The combination of fluorine with a cyclopropyl ring creates a particularly sought-after pharmacophore in drug discovery.[2][3]
-
The Benzaldehyde Group: The aldehyde functionality is a versatile synthetic handle, providing a gateway to a vast array of chemical transformations. It readily participates in reactions such as reductive amination, Wittig olefination, aldol condensations, and the formation of Schiff bases, allowing for the facile introduction of diverse functional groups and the construction of complex molecular architectures.[4][5][6]
This guide serves as a technical resource for leveraging the unique attributes of 3-Cyclopropyl-4-fluorobenzaldehyde in research and development, particularly in the synthesis of novel therapeutic agents.
Physicochemical and Spectroscopic Properties
A thorough understanding of a compound's physical and spectral properties is fundamental to its application in synthesis and analysis.
Molecular Profile
The key quantitative descriptors for 3-Cyclopropyl-4-fluorobenzaldehyde are summarized in the table below. These values are critical for reaction planning, stoichiometric calculations, and analytical characterization.
| Property | Value | Source |
| Molecular Formula | C₁₀H₉FO | PubChem |
| Molecular Weight | 164.18 g/mol | PubChem |
| Canonical SMILES | C1CC1C2=C(C=C(C=O)C=C2)F | PubChem |
| InChI Key | RZZXJGIYMMHDJU-UHFFFAOYSA-N | PubChem |
| Predicted LogP | 2.3 - 2.5 | Various sources |
| Hydrogen Bond Donors | 0 | PubChem |
| Hydrogen Bond Acceptors | 2 | PubChem |
| Rotatable Bonds | 2 | PubChem |
Spectroscopic Characterization (Predicted)
Detailed spectroscopic analysis is essential for confirming the identity and purity of the compound after synthesis. Based on its structure, the following spectral features are anticipated:
-
¹H NMR: The spectrum is expected to show distinct signals for the aldehyde proton (singlet, ~9.9-10.1 ppm), the aromatic protons (multiplets, ~7.0-7.8 ppm), and the cyclopropyl protons (multiplets, ~0.6-2.2 ppm). The coupling patterns of the aromatic protons will be influenced by both the fluorine and cyclopropyl substituents.
-
¹³C NMR: Characteristic peaks would include the aldehyde carbonyl carbon (~190 ppm), aromatic carbons attached to fluorine (showing a large C-F coupling constant), and the aliphatic carbons of the cyclopropyl ring (~5-15 ppm).
-
¹⁹F NMR: A single resonance is expected, with its chemical shift and coupling to adjacent protons providing confirmation of its position on the aromatic ring.
-
Mass Spectrometry: The exact mass can be confirmed by high-resolution mass spectrometry (HRMS). The predicted m/z for the [M+H]⁺ ion is 165.0710.[7]
Synthesis and Purification
The synthesis of 3-Cyclopropyl-4-fluorobenzaldehyde can be approached through several established organometallic cross-coupling reactions. A reliable and widely applicable method is the Suzuki-Miyaura cross-coupling, which involves the reaction of an aryl halide with a boronic acid or ester in the presence of a palladium catalyst.
Retrosynthetic Analysis & Proposed Workflow
The most logical disconnection is at the aryl-cyclopropyl bond, leading to two key starting materials: a di-halogenated fluorobenzene derivative and a cyclopropyl boronic acid species. The aldehyde can be introduced before or after the coupling. A practical forward synthesis starting from 3-bromo-4-fluorobenzaldehyde is outlined below.
Caption: Suzuki coupling workflow for synthesizing 3-Cyclopropyl-4-fluorobenzaldehyde.
Detailed Experimental Protocol: Suzuki Coupling
This protocol is a self-validating system, including steps for monitoring, isolation, and characterization to ensure reaction success and product purity.
Materials:
-
3-Bromo-4-fluorobenzaldehyde (1.0 eq)
-
Cyclopropylboronic acid (1.5 eq)
-
Potassium carbonate (K₂CO₃) (3.0 eq)
-
Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 eq)
-
Toluene and Water (e.g., 4:1 v/v)
-
Ethyl acetate (for extraction)
-
Brine (saturated NaCl solution)
-
Anhydrous sodium sulfate (Na₂SO₄)
Procedure:
-
Reaction Setup: To a flame-dried round-bottom flask equipped with a reflux condenser and magnetic stir bar, add 3-bromo-4-fluorobenzaldehyde, cyclopropylboronic acid, and potassium carbonate.
-
Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.
-
Solvent and Catalyst Addition: Add the toluene/water solvent mixture via syringe, followed by the palladium catalyst. The causality for using a biphasic solvent system is to dissolve both the organic-soluble aryl halide and the water-soluble inorganic base.
-
Reaction Execution: Heat the mixture to 90-100 °C with vigorous stirring. The reaction progress should be monitored by Thin Layer Chromatography (TLC) or LC-MS, checking for the consumption of the starting aryl bromide. This monitoring step is crucial for trustworthiness, preventing premature or unnecessarily long reaction times.
-
Workup: After the reaction is complete (typically 6-18 hours), cool the mixture to room temperature. Dilute with ethyl acetate and water. Separate the organic layer.
-
Extraction: Wash the organic layer sequentially with water and then brine. The brine wash helps to remove residual water from the organic phase.
-
Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.
-
Purification: Purify the crude residue by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to afford the pure 3-Cyclopropyl-4-fluorobenzaldehyde.
-
Validation: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and HRMS analysis.
Applications and Derivatization Strategies
The primary value of 3-Cyclopropyl-4-fluorobenzaldehyde lies in its utility as a versatile intermediate for constructing more complex, biologically active molecules. The aldehyde group serves as a key reaction point.
Key Derivatization Pathways
The following diagram illustrates common synthetic transformations starting from the title compound, showcasing its role as a central hub in combinatorial library synthesis.
Caption: Key synthetic pathways originating from 3-Cyclopropyl-4-fluorobenzaldehyde.
Protocol: Reductive Amination
This protocol details the conversion of the aldehyde to a secondary amine, a common structural motif in pharmaceuticals.
Materials:
-
3-Cyclopropyl-4-fluorobenzaldehyde (1.0 eq)
-
Benzylamine (a model primary amine) (1.1 eq)
-
Sodium triacetoxyborohydride [NaBH(OAc)₃] (1.5 eq)
-
Dichloromethane (DCM) (anhydrous)
-
Acetic acid (catalytic amount)
Procedure:
-
Imine Formation: Dissolve 3-Cyclopropyl-4-fluorobenzaldehyde and benzylamine in anhydrous DCM. Add a catalytic amount of acetic acid to promote the formation of the intermediate iminium ion. Stir at room temperature for 1-2 hours.
-
Reduction: To the solution, add sodium triacetoxyborohydride in portions. The choice of this mild reducing agent is critical; it selectively reduces the iminium ion in the presence of the unreacted aldehyde, minimizing side reactions.
-
Reaction Monitoring: Stir the reaction at room temperature for 12-24 hours. Monitor by TLC or LC-MS for the disappearance of the starting material.
-
Quenching and Workup: Carefully quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Separate the organic layer.
-
Purification: Wash the organic layer with brine, dry over Na₂SO₄, and concentrate. Purify the resulting crude amine product via column chromatography or crystallization.
-
Validation: Characterize the final amine product by NMR and MS to confirm its structure and assess purity.
Conclusion
3-Cyclopropyl-4-fluorobenzaldehyde is a high-value synthetic building block for drug discovery and development. Its structure is strategically optimized, combining the metabolic and conformational benefits of the cyclopropyl ring, the electronic advantages of a fluorine substituent, and the synthetic versatility of an aldehyde. The robust and reproducible protocols for its synthesis and derivatization presented in this guide provide researchers with the necessary tools to incorporate this powerful scaffold into their synthetic programs, paving the way for the discovery of novel and effective therapeutic agents.
References
-
ChemSrc. (n.d.). 3-(2-Cyclopropylethynyl)-4-fluorobenzaldehyde. Retrieved February 3, 2026, from [Link]
-
PubChem. (n.d.). 3-cyclopropyl-4-fluorobenzaldehyde. Retrieved February 3, 2026, from [Link]
-
PubChem. (n.d.). 3-Chloro-4-fluorobenzaldehyde. Retrieved February 3, 2026, from [Link]
-
ResearchGate. (n.d.). Fluorinated cyclopropanes: Synthesis and chemistry of the aryl a,b,b-trifluorocyclopropane motif. Retrieved February 3, 2026, from [Link]
-
Wikipedia. (n.d.). Fluorobenzaldehyde. Retrieved February 3, 2026, from [Link]
- Google Patents. (n.d.). Synthetic method of 4-fluorobenzaldehyde.
-
Telvekar, V. N. (2016). The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry, 59(19), 8793–8849. Retrieved from [Link]
-
ResearchGate. (n.d.). Biocatalytic Strategy for the Highly Stereoselective Synthesis of Fluorinated Cyclopropanes. Retrieved February 3, 2026, from [Link]
- Google Patents. (n.d.). Preparation method of 3-cyclopropylmethoxy-4-difluoromethoxy-benzoic acid.
- Supporting Information. (n.d.). General procedure for the synthesis of aldehydes.
-
PubChem. (n.d.). 4-Fluorobenzaldehyde. Retrieved February 3, 2026, from [Link]
-
Home Sunshine Pharma. (n.d.). 4-Fluorobenzaldehyde CAS 459-57-4. Retrieved February 3, 2026, from [Link]
Sources
- 1. The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. researchgate.net [researchgate.net]
- 3. researchgate.net [researchgate.net]
- 4. Fluorobenzaldehyde - Wikipedia [en.wikipedia.org]
- 5. chemimpex.com [chemimpex.com]
- 6. pdf.benchchem.com [pdf.benchchem.com]
- 7. PubChemLite - 3-cyclopropyl-4-fluorobenzaldehyde (C10H9FO) [pubchemlite.lcsb.uni.lu]
